ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]-1-(propylcarbamoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H26F2N2O3/c1-3-9-22-18(25)23-10-5-8-19(13-23,17(24)26-4-2)12-14-6-7-15(20)11-16(14)21/h6-7,11H,3-5,8-10,12-13H2,1-2H3,(H,22,25)
• InChI Key: SCCPKWQPVVETKW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)N1CCCC(C1)(CC2=C(C=C(C=C2)F)F)C(=O)OCC
• Molecular Formula: C19H26F2N2O3
• Molecular Weight: 368.4 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research. It is a piperidine-based compound with potential applications in various fields such as medicine, agriculture, and material science. In

Mechanism of Action

The mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate is not well understood. However, it has been proposed that it may act by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells and pests.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate are not well studied. However, it has been found to be relatively non-toxic to normal cells and has low toxicity in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate is its potential use in various fields of scientific research. It has been found to have high yield and purity during synthesis, making it suitable for lab experiments. However, one of the limitations is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate. One direction is the study of its potential use as an anti-cancer agent in combination with other drugs. Another direction is the study of its potential use as a pesticide against specific pests. Furthermore, the study of its mechanism of action and potential side effects is also an important direction for future research.
In conclusion, ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

Ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,4-difluorobenzylamine with ethyl 3-(propylcarbamoyl)piperidine-1-carboxylate in the presence of a suitable catalyst. This reaction results in the formation of the desired compound with high yield and purity.

Scientific Research Applications

Ethyl 3-(2,4-difluorobenzyl)-1-[(propylamino)carbonyl]-3-piperidinecarboxylate has potential applications in various fields of scientific research. In medicine, it has been studied for its potential use as an anti-cancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, it has been studied for its potential use as a pesticide. It has been found to have insecticidal activity against various pests. In material science, it has been studied for its potential use as a building block for the synthesis of novel materials.